Cas no 1501003-92-4 (4-Chloro-2-(2-fluoroethoxy)aniline)

• Product Name: 4-Chloro-2-(2-fluoroethoxy)aniline
• CAS No: 1501003-92-4
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 5699326
• PubChem ID: 80699514
• Update Time: 2025-10-28

4-Chloro-2-(2-fluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 1501003-92-4
• EN300-1144038
• 4-CHLORO-2-(2-FLUOROETHOXY)ANILINE
• AKOS019266583
• Benzenamine, 4-chloro-2-(2-fluoroethoxy)-
• 4-Chloro-2-(2-fluoroethoxy)aniline

• Inchi： 1S/C8H9ClFNO/c9-6-1-2-7(11)8(5-6)12-4-3-10/h1-2,5H,3-4,11H2
• InChI Key： QWLDQRQKBXGCOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OCCF)N

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 293.3±30.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Additional information on 4-Chloro-2-(2-fluoroethoxy)aniline

Introduction to 4-Chloro-2-(2-fluoroethoxy)aniline (CAS No. 1501003-92-4)

4-Chloro-2-(2-fluoroethoxy)aniline (CAS No. 1501003-92-4) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This aromatic amine, characterized by its unique functional groups, has garnered attention for its potential in developing novel drugs and advanced materials. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements of 4-Chloro-2-(2-fluoroethoxy)aniline.

Chemical Structure and Physical Properties

4-Chloro-2-(2-fluoroethoxy)aniline is an aromatic amine with a molecular formula of C₉H₁₀ClFNO. The compound features a chloro substituent at the para position and a 2-fluoroethoxy group at the meta position of the aniline ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The molecular weight of 4-Chloro-2-(2-fluoroethoxy)aniline is approximately 195.63 g/mol.

The compound is typically a white to off-white solid at room temperature. It has a melting point in the range of 65-70°C and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. The solubility in water is limited due to the presence of hydrophobic substituents. The pKa value of the amine group is around 9.5, indicating that it can exist in both protonated and deprotonated forms depending on the pH of the solution.

Synthesis Methods

The synthesis of 4-Chloro-2-(2-fluoroethoxy)aniline can be achieved through various routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution reaction between 4-chloro-2-fluorophenol and 2-fluoroethylamine hydrochloride in the presence of a base such as potassium carbonate. This reaction proceeds via an SN_Ar mechanism, leading to the formation of the desired product.

            4-Chloro-2-fluorophenol + 2-Fluoroethylamine hydrochloride → 4-Chloro-2-(2-fluoroethoxy)aniline
        

An alternative approach involves the reaction of 4-chloroaniline with 1-chloro-2-fluoroethane in the presence of a strong base like sodium hydride. This method offers high yields and good selectivity but requires careful control of reaction conditions to avoid side reactions.

            4-Chloroaniline + 1-Chloro-2-fluoroethane → 4-Chloro-2-(2-fluoroethoxy)aniline
        

Applications in Pharmaceutical Research

4-Chloro-2-(2-fluoroethoxy)aniline has shown promise in pharmaceutical research due to its potential as a building block for drug discovery. The presence of both chloro and fluoro substituents provides opportunities for fine-tuning the pharmacological properties of derived compounds. Recent studies have explored its use in developing inhibitors for various enzymes and receptors involved in disease pathways.

A notable application is in the development of inhibitors for protein kinases, which play crucial roles in cell signaling and are implicated in numerous diseases including cancer and inflammatory disorders. Researchers have synthesized derivatives of 4-Chloro-2-(2-fluoroethoxy)aniline that exhibit potent inhibitory activity against specific kinases, demonstrating their potential as lead compounds for drug development.

In another study, derivatives of 4-Chloro-2-(2-fluoroethoxy)aniline were evaluated for their antiviral properties against influenza viruses. The results showed that certain derivatives exhibited significant antiviral activity by inhibiting viral replication without causing significant cytotoxicity to host cells. These findings highlight the versatility of this compound as a starting point for developing antiviral agents.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have provided valuable insights into the structure-activity relationships (SAR) of 4-Chloro-2-(2-fluoroethoxy)aniline. These studies help predict the binding modes and interactions of derivatives with target proteins, guiding rational drug design efforts.

Molecular dynamics simulations have been used to investigate the conformational flexibility and stability of 4-Chloro-2-(2-fluoroethoxy)aniline. These simulations revealed that the compound can adopt multiple conformations, which may influence its binding affinity to different protein targets. Additionally, quantum mechanical calculations have provided detailed information on electronic properties such as frontier molecular orbitals (FMOs), which are crucial for understanding reactivity patterns.

Safety Considerations and Handling Guidelines

Safety is paramount when handling any chemical compound, including 4-Chloro-2-(2-fluoroethoxy)aniline. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.

• PPE (Personal Protective Equipment): Always wear appropriate PPE such as gloves, lab coats, and safety goggles when handling this compound.
• Ventilation: Work in a well-ventilated area or under a fume hood to minimize exposure to vapors.
• Skin Contact: Avoid skin contact with this compound as it may cause irritation or allergic reactions.
• Inhalation: In case of inhalation, move to fresh air immediately and seek medical attention if symptoms persist.
• Ingestion: Do not ingest this compound; if ingestion occurs, seek medical attention immediately.
• Eyes Contact: In case of eye contact, rinse eyes with plenty of water for at least 15 minutes and seek medical attention if necessary.
• : Store this compound in a cool, dry place away from direct sunlight and incompatible materials such as strong oxidizers or acids.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Chloro-2-(2-fluoroethoxy)aniline continues to uncover new applications and potential uses in various fields. As synthetic methods become more efficient and cost-effective, this compound is likely to find broader applications in drug discovery, materials science, and other areas where functionalized aromatic amines are essential.

In conclusion, 4-Chloro-2-(2-fluoroethoxy)aniline strong (CAS No. 1501003-92-4) is a valuable compound with diverse applications due to its unique chemical structure and properties. Its potential as a building block for drug discovery and advanced materials makes it an important subject for further research and development. p >